A trace element with the atomic symbol B, atomic number 5, and atomic weight [10.806; 10.821]. Boron-10, an isotope of boron, is used as a neutron absorber in BORON NEUTRON CAPTURE THERAPY.
Boron-11
CAS No.:
Cat. No.: VC1856172
Molecular Formula: B
Molecular Weight: 11.009305 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | B |
|---|---|
| Molecular Weight | 11.009305 g/mol |
| IUPAC Name | boron-11 |
| Standard InChI | InChI=1S/B/i1+0 |
| Standard InChI Key | ZOXJGFHDIHLPTG-IGMARMGPSA-N |
| Isomeric SMILES | [11B] |
| SMILES | [B] |
| Canonical SMILES | [B] |
Introduction
Physical and Chemical Properties
Atomic and Nuclear Properties
Boron-11 possesses distinct nuclear characteristics that differentiate it from other isotopes. The nucleus has a nuclear spin of 3/2 with a negative parity (3/2-) . This nuclear spin makes Boron-11 NMR (Nuclear Magnetic Resonance) active, allowing it to be studied using NMR spectroscopic techniques .
The isotope has a magnetic moment of 2.688637 μ/μN, which influences its behavior in magnetic fields . Its exact atomic mass has been precisely determined to be 11.009305(3) u according to scientific measurements , with slight variations in reported values depending on the source (PubChem lists 11.0093052 g/mol) .
Physical Characteristics
Boron-11 in its elemental form appears as a crystalline solid . Its physical properties are summarized in the table below:
Chemical Behavior
Chemically, Boron-11 behaves identically to other boron isotopes, as isotopes of the same element share the same electron configuration and chemical properties. The chemical properties are determined by the electron structure rather than the nuclear composition. Pure Boron-11 is insoluble in water , which is characteristic of elemental boron. It can form various compounds, including Boron-11 Carbide (¹¹B₄C), which has applications in specialized fields .
Natural Occurrence and Production
Natural Abundance
Boron-11 is the predominant isotope of natural boron, constituting approximately 80.1% to 80.35% of all boron found in nature . This high natural abundance makes it relatively accessible compared to many other isotopes that require enrichment or artificial production.
The scientific community has established the range of Boron-11's natural abundance to be between 79.6% and 81.1%, with the most commonly accepted value being approximately 80.1% . The remaining portion of natural boron consists primarily of Boron-10, which has a natural abundance of approximately 19.9% .
Production and Isolation
While Boron-11 occurs naturally, isotopically pure or enriched Boron-11 can be produced through various separation techniques. It can be obtained by both natural occurrence and through fission processes . Isotopic separation methods are employed to obtain high-purity Boron-11 for specialized applications, particularly those in nuclear and medical fields.
Commercial production of Boron-11 isotopic materials includes various forms such as rods, pellets, pieces, granules, and sputtering targets, as well as powders and ingots . These different physical forms serve various research and industrial applications.
Applications of Boron-11
Nuclear Industry Applications
Boron-11 plays a significant role in the nuclear industry. It is particularly valued as a neutron reflector in nuclear reactors . Unlike its isotopic counterpart Boron-10, which is primarily used as a neutron absorber (in forms such as boric acid in pressurized water reactors or sodium pentaborate in boiling water reactors), Boron-11 has different nuclear interaction properties that make it suitable for reflecting neutrons back into the reaction zone .
Both Boron-10 and Boron-11 can be used for producing radioisotopes, specifically Carbon-11 and Nitrogen-13 , which have applications in medical imaging and research.
Medical Applications: Proton Boron Capture Therapy
One of the most innovative applications of Boron-11 is in Proton Boron Capture Therapy (PBCT), a developing technique in radiation oncology. PBCT is based on the nuclear reaction between protons and Boron-11 atoms, which produces three alpha particles . This reaction is expressed as:
p + ¹¹B → 3α
The therapeutic potential of PBCT lies in its ability to potentially enhance the biological effectiveness of conventional proton therapy. Research has investigated the dose enhancement effects when Boron-11 compounds are selectively accumulated in tumor tissue and irradiated with proton beams .
Studies have reported varying results regarding the effectiveness of PBCT:
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Some research has shown dose enhancement close to 50% at high boron concentrations (boron molar fraction of 1.46%, corresponding to 20 wt.%) .
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Other simulations have found that the dose enhancement from the p+¹¹B→3α reaction might be negligible compared to the dose delivered by the primary proton beam .
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Experimental studies with DU145 cells using sodium borocaptate corresponding to 40 ppm and 80 ppm of ¹¹B showed a significant effect, with a calculated dose modifying factor of 1.46 ± 0.12 at the 10% survival level .
These varying results highlight the ongoing nature of research in this field and the need for further investigation to determine the optimal conditions for clinical application.
Other Scientific Applications
Beyond nuclear and medical applications, Boron-11 is used as a food label to study boron metabolism . This application leverages the isotopic difference between Boron-10 and Boron-11 to trace the movement and processing of boron within biological systems.
Research Findings and Developments
Simulation Studies on Proton Boron Capture Therapy
Several simulation studies have investigated the potential of Boron-11 in enhancing proton therapy through the capture reaction. These studies have employed various computational methods and models:
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GEANT4 toolkit simulations have evaluated the dose enhancement from alpha emitters produced by the proton-Boron-11 fusion reaction. At high boron concentrations (1.46% molar fraction), these simulations reported dose enhancements approaching 50% .
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Other studies using MCNPX2.7 and GEANT4 evaluated dose enhancement effects from both proton-¹¹B capture and neutron-¹⁰B capture (from neutrons produced by proton interactions). These studies found enhancement rates several orders of magnitude lower than the primary dose rate from proton therapy when using 1000 ppm of boron .
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Simulations evaluating different Boron-11 concentrations (ranging from 65 ppm to 5 × 10⁵ ppm) and considering the higher biological effectiveness of alpha particles showed varied results. In proton energy ranges of 68-83 MeV, no noticeable dose increase was observed for PBCT compared with standard proton therapy .
These disparate findings highlight the complexity of the interaction mechanisms and the need for standardized methodologies in evaluating PBCT efficacy.
Experimental Validation
Beyond simulations, experimental studies have provided insights into the practical applications of Boron-11 in medical contexts:
A notable experiment involved DU145 cells (a prostate cancer cell line) treated with sodium borocaptate (Na₂¹⁰B₁₂H₁₁SH) and irradiated with proton beams at the middle position of a 62 MeV clinical spread-out Bragg peak. Two different concentrations were tested (40 ppm and 80 ppm of ¹¹B), showing significant effects on cell survival. The clonogenic survival fraction following standard proton irradiation followed a linear-quadratic function, while proton irradiation with Boron-11 present exhibited a purely exponential behavior with dose .
This experimental evidence suggests that under specific conditions, the presence of Boron-11 compounds can indeed modify the biological response to proton radiation, which has implications for potential clinical applications.
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